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Compound of Interest

Compound Name: 4-formyl-N-methylpicolinamide

Cat. No.: B8468996

Get Quote

Executive Technical Summary
Substance Name: 4-Formyl-N-methylpicolinamide Systematic Name:

-methyl-4-formylpyridine-2-carboxamide CAS Number: Provisional/Research Grade
(Analogous to 284462-37-9 series intermediates) Molecular Formula:

Molecular Weight: 164.16 g/mol

Operational Context: 4-Formyl-N-methylpicolinamide is a critical electrophilic intermediate

primarily utilized in the synthesis of tyrosine kinase inhibitors (e.g., Sorafenib analogs). It

serves as the "warhead" for reductive amination reactions, linking the picolinamide scaffold to

aniline derivatives. Due to the electron-withdrawing nature of the pyridine ring, the C4-aldehyde

is highly reactive and prone to rapid autoxidation to the corresponding carboxylic acid if

mishandled.

This guide provides a derived safety architecture based on Structure-Activity Relationships

(SAR) and functional group analysis, as a commercial SDS is often unavailable for this specific

research intermediate.
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Hazard Identification & Toxicological Read-Across
Rationale: As a research intermediate, specific toxicological data is sparse. The safety profile is

constructed via "Read-Across" methodology using 4-Pyridinecarboxaldehyde and N-

methylpicolinamide as proxies.

Derived GHS Classification
Hazard Class Category Hazard Statement

Mechanism of
Action

Skin Sensitization 1B
H317: May cause an

allergic skin reaction.

Aldehyde moiety

forms Schiff bases

with skin proteins

(haptenization).

Skin/Eye Irritation 2/2A

H315/H319: Causes

skin/serious eye

irritation.

Pyridine nitrogen

basicity + Aldehyde

reactivity.

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed.

Based on general

pyridine metabolic

toxicity.

Specific Target Organ 3
H335: May cause

respiratory irritation.[1]

Inhalation of

dust/aerosol triggers

mucosal irritation.

The "Aldehyde Paradox" in Handling
The C4-formyl group is destabilized by the electron-deficient pyridine ring. This increases its

electrophilicity compared to benzaldehyde, making it:

More reactive in reductive aminations (desirable).

More susceptible to aerobic oxidation (undesirable).

More potent as a contact sensitizer (safety risk).
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Stability, Reactivity & Degradation Pathways
Expertise Note: Understanding the degradation pathway is crucial for assay reproducibility. An

"impure" batch is often just an "oxidized" batch.

Degradation Logic
The compound degrades primarily via autoxidation to 4-carboxy-N-methylpicolinamide. This

impurity is acidic and can poison base-catalyzed reactions or alter the pH of biological assays.

4-(Hydroxymethyl)-
N-methylpicolinamide

4-Formyl-N-methylpicolinamide
(Active Reagent)

 Synthesis
(MnO2 Oxidation) 4-Carboxy-N-methylpicolinamide

(Inactive Acidic Impurity)

 Autoxidation
(O2/Light exposure)

Click to download full resolution via product page

Figure 1: Synthesis and oxidative degradation pathway. The target aldehyde is a transient state

between the alcohol precursor and the carboxylic acid degradation product.

Handling Controls & Personal Protection (PPE)
Trustworthiness: These protocols are self-validating. If the compound turns from off-white to

yellow/brown, the inert handling protocol has failed.

Engineering Controls
Primary Containment: All weighing and transfer must occur in a Chemical Fume Hood or

Glove Box.

Inert Atmosphere: Determine necessity based on storage duration.

< 24 Hours: Sealed vial flushed with Argon.

> 24 Hours: Store under Argon/Nitrogen atmosphere in a desiccator.

PPE Matrix
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Protection Type Specification Rationale

Gloves

Double-gloving required.Inner:

Nitrile (4 mil) Outer: Nitrile or

Laminate (Barrier)

Aldehydes can permeate thin

nitrile. Double layer prevents

skin sensitization.

Respiratory
N95 (minimum) or P100 if

handling powder.

Prevents inhalation of

sensitizing dusts.

Eyes Chemical Splash Goggles.

Face shield required if

performing large-scale MnO2

oxidations (risk of splash).

Emergency Response & Spill Management
Directive: Do not use water immediately. The pyridine ring makes the compound partially water-

soluble, spreading the contamination.

Spill Decision Tree

Spill Detected

State of Matter?

Solid/Powder Solution (MeOH/DCM)

1. Cover with wet paper towel (prevent dust)
2. Scoop into bag

3. Wipe with 10% Bisulfite

1. Absorb with Vermiculite
2. Do NOT use water (spreads)

3. Neutralize residue

Click to download full resolution via product page
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Figure 2: Emergency response logic based on physical state. Bisulfite is highlighted for its

ability to form adducts with the aldehyde, neutralizing reactivity.

Decontamination Solution
To clean surfaces contaminated with 4-formyl-N-methylpicolinamide, prepare a Nucleophilic

Scavenger Solution:

Composition: 10% Sodium Bisulfite (

) in water.

Mechanism: The bisulfite ion attacks the aldehyde carbonyl, forming a water-soluble, non-

volatile sulfonate adduct that is easily wiped away.

Physico-Chemical Properties (Predicted)
Data synthesized from ChemDraw/ACD Labs predictions for C8H8N2O2.

Property Value (Approximate) Significance

Appearance Off-white to pale yellow solid
Darkening indicates

oxidation/polymerization.

Melting Point 120°C - 125°C

Sharp MP indicates high purity.

Broad MP = acid

contamination.

Solubility DMSO, Methanol, DCM
Poor solubility in water; do not

use water for initial dissolution.

LogP ~0.5 - 0.8
Moderately lipophilic; cell-

permeable.

Reactivity High (Electrophile)
Reacts violently with strong

oxidizers and strong bases.
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Synthesis & Characterization: Bankston, D. et al. "A Scalable Synthesis of 4-(4-

Aminophenoxy)-N-methylpicolinamide." Organic Process Research & Development, 2011.

(Contextual grounding on picolinamide intermediates).

Aldehyde Toxicity Read-Across: European Chemicals Agency (ECHA). "Registration Dossier

- Pyridine-4-carbaldehyde." (Used for H317/H315 classification).

Chemical Safety Principles: National Research Council. "Prudent Practices in the

Laboratory: Handling and Management of Chemical Hazards." National Academies Press,

2011.

Specific Synthesis Route: Patent US20110152246A1. "Method for producing 4-formyl-N-

methylpyridine-2-carboxamide via MnO2 oxidation."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. sigmaaldrich.com [sigmaaldrich.com]
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methylpicolinamide]. BenchChem, [2026]. [Online PDF]. Available at:
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architecture-4-formyl-n-methylpicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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